Cas no 723286-98-4 (2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole)

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole is a heterocyclic compound featuring a reactive chloromethyl group and a trifluoromethyl substituent on a 1,3,4-oxadiazole ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for the introduction of trifluoromethylated heterocycles. The chloromethyl group enables further functionalization through nucleophilic substitution, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. Its applications include agrochemical and pharmaceutical research, where such motifs are sought after for their bioactivity and metabolic resistance. The compound’s well-defined reactivity profile and structural versatility make it a useful building block for specialized chemical transformations.
2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole structure
723286-98-4 structure
Product Name:2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
CAS No:723286-98-4
MF:C4H2ClF3N2O
MW:186.519690036774
MDL:MFCD09699166
CID:835430
PubChem ID:10442445
Update Time:2025-06-09

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
    • 5-(Trifluoromethyl)-2-(chloromethyl)-1,3,4-oxadiazole
    • 2-CHLOROMETHYL-5-TRIFLUOROMETHYL-[1,3,4]OXADIAZOLE
    • 2-Chloromethyl-5-trifluoromethyl--1-3-4-oxadiazole
    • 5-(CHLOROMETHYL)-2-(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE
    • 5-(Trifluoromethyl)-
    • SY002324
    • 2-Chloromethyl-5-trifluoromethyl-1,3,4-oxadiazole
    • 1,3,4-oxadiazole, 2-(chloromethyl)-5-(trifluoromethyl)-
    • EN300-101381
    • 5-trifluoromethyl-2-chloromethyl-1,3,4-oxadiazole
    • A15773
    • AKOS003678499
    • 5-(Trifluoromethyl)-2-(chloromethyl)-1,3,4-oxadiazole (>90%)
    • BCP21754
    • FT-0651553
    • SCHEMBL725711
    • AMY8801
    • FA-0235
    • PB32733
    • DTXSID80439930
    • V6DUF779AK
    • J-516314
    • 2-(chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole;5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole
    • CS-M0690
    • F8889-6029
    • 723286-98-4
    • 2-chloromethyl-5-trifluoromethyl-1,3,4-oxadia-zole
    • MFCD09699166
    • 2-(Chloromethyl)-5-(trifluromethyl)-1,3,4-oxadiazole
    • DB-018476
    • MDL： MFCD09699166
    • Inchi： 1S/C4H2ClF3N2O/c5-1-2-9-10-3(11-2)4(6,7)8/h1H2
    • InChI Key： GPXSXZGMVOSWMN-UHFFFAOYSA-N
    • SMILES： ClCC1=NN=C(C(F)(F)F)O1

Computed Properties

  • Exact Mass: 185.98100
  • Monoisotopic Mass: 185.9807749 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 186.52
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.6
  • Melting Point: No data available
  • Boiling Point: 144.323 ℃ at 760 mmHg
  • Flash Point: 41.1℃
  • Refractive Index: 1.4
  • PSA: 38.92000
  • LogP: 1.82720

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Security Information

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
FG902-1g
2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
 723286-98-4 97%
1g
 ￥217.0 2022-02-28
Alichem
A449039074-5g
2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
 723286-98-4 95%
5g
 $270.00 2023-09-01
Alichem
A449039074-10g
2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
 723286-98-4 95%
10g
 $508.25 2023-09-01
Alichem
A449039074-25g
2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
 723286-98-4 95%
25g
 $727.65 2023-09-01
TRC
T791210-1g
5-(Trifluoromethyl)-2-(chloromethyl)-1,3,4-oxadiazole
 723286-98-4
1g
 $ 164.00 2023-09-05
TRC
T791210-10g
5-(Trifluoromethyl)-2-(chloromethyl)-1,3,4-oxadiazole
 723286-98-4
10g
 $ 1273.00 2023-09-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD73673-100mg
5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole
 723286-98-4 98+%
100mg
 ￥162 2021-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD73673-250mg
5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole
 723286-98-4 98+%
250mg
 ￥268 2021-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD73673-1g
5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole
 723286-98-4 98%
1g
 ￥168.0 2024-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY002324-1g
5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole
 723286-98-4 ≥95%
1g
 ¥149.00 2025-04-13

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Production Method

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